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Compound of Interest

Compound Name: 4-Methoxyglucobrassicin

Cat. No.: B122029 Get Quote

An In-depth Technical Guide to 4-Methoxyglucobrassicin For Researchers, Scientists, and

Drug Development Professionals

This guide provides a comprehensive overview of 4-Methoxyglucobrassicin, a naturally

occurring glucosinolate found in cruciferous vegetables. It covers its chemical identity,

biosynthetic and metabolic pathways, and detailed experimental protocols for its study.

Chemical and Physical Data
4-Methoxyglucobrassicin is an indole glucosinolate found in plants of the Brassicaceae

family, such as broccoli and cabbage.[1][2][3] Its chemical information is summarized below.

Table 1: Chemical Identifiers for 4-Methoxyglucobrassicin
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Identifier Value Source(s)

CAS Number 83327-21-3 [1][2][3][4][5]

Molecular Formula C₁₇H₂₂N₂O₁₀S₂ [1][2][4][5]

IUPAC Name

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl] 2-

(4-methoxy-1H-indol-3-yl)-N-

sulfooxyethanimidothioate

[6]

Synonyms

(4-Methoxy-3-

indolylmethyl)glucosinolate, 4-

Methoxyindol-3-methyl

glucosinolate

[1][2][4][5]

InChI

InChI=1S/C17H22N2O10S2/c

1-27-10-4-2-3-9-13(10)8(6-18-

9)5-12(19-29-31(24,25)26)30-

17-16(23)15(22)14(21)11(7-

20)28-17/h2-4,6,11,14-18,20-

23H,5,7H2,1H3,

(H,24,25,26)/t11-,14-,15+,16-,1

7+/m1/s1

[1][4][5]

InChIKey
IIAGSABLXRZUSE-

UFRBAHOGSA-N
[1][5][6]

Canonical SMILES

COC1=CC=CC2=C1C(=CN2)

CC(=NOS(=O)

(=O)O)S[C@H]3--INVALID-

LINK--CO)O)O">C@@HO

[6]

Table 2: Physicochemical Properties of 4-Methoxyglucobrassicin
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Property Value Source(s)

Molecular Weight 478.49 g/mol [1][2][4]

Monoisotopic Mass 478.07158725 Da [6]

Density (Predicted) 1.77 ± 0.1 g/cm³ [2]

pKa (Predicted) 12.81 ± 0.70 [2]

Solubility
Soluble in water and polar

organic solvents.
[1]

Appearance Solid [1]

Signaling and Metabolic Pathways
Glucosinolates are synthesized from amino acids and undergo a three-phase biosynthetic

pathway: side-chain elongation, development of the core structure, and secondary side-chain

modifications.[7]

Biosynthesis of 4-Methoxyglucobrassicin
4-Methoxyglucobrassicin is an indolic glucosinolate derived from the amino acid tryptophan.

[8][9] The biosynthesis involves the conversion of Indole-3-yl-methyl glucosinolate

(Glucobrassicin) to 4-Methoxyglucobrassicin. This conversion is catalyzed by the cytochrome

P450 enzyme CYP81F2, which hydroxylates the indole ring at the 4-position, followed by a

methylation step.[10]

Tryptophan GlucobrassicinMultiple Steps 4-Hydroxyglucobrassicin

CYP81F2
(Hydroxylation) 4-Methoxyglucobrassicin

Methyltransferase
(Methoxylation)

Click to download full resolution via product page

Biosynthesis of 4-Methoxyglucobrassicin from Tryptophan.

Metabolic Degradation
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Upon tissue damage in plants, glucosinolates like 4-Methoxyglucobrassicin are hydrolyzed

by myrosinase enzymes.[11] This reaction cleaves the glucose moiety, leading to an unstable

aglycone that can rearrange to form various bioactive compounds, primarily isothiocyanates.[8]

[11] In the human gut, commensal bacteria such as Bacteroides thetaiotaomicron can also

metabolize glucosinolates, converting them into chemopreventive isothiocyanates.[12]
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1. Grind Plant Material

2. Extract with 70% Methanol
(High Temperature)

3. Purify on Ion-Exchange Column
(e.g., DEAE-Sephadex)

4. Treat with Arylsulfatase

5. Elute Desulfoglucosinolates

6. Freeze-Dry Eluate

7. Analyze by HPLC-UV/PDA or LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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